Cas no 1807222-24-7 (3-Chloro-4-phenylpyridine-5-carbonyl chloride)

• Product Name: 3-Chloro-4-phenylpyridine-5-carbonyl chloride
• CAS No: 1807222-24-7
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 4903150
• Update Time: 2025-06-13

3-Chloro-4-phenylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-phenylpyridine-5-carbonyl chloride

• Inchi： 1S/C12H7Cl2NO/c13-10-7-15-6-9(12(14)16)11(10)8-4-2-1-3-5-8/h1-7H
• InChI Key： GKECOACCEFNEDR-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(=O)Cl)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-phenylpyridine-5-carbonyl chloride

Recent Advances in the Application of 3-Chloro-4-phenylpyridine-5-carbonyl chloride (CAS: 1807222-24-7) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-phenylpyridine-5-carbonyl chloride (CAS: 1807222-24-7) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its reactive carbonyl chloride group and chloro-substituted pyridine core, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, antimicrobial agents, and targeted drug delivery systems, positioning it as a compound of high interest in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 3-Chloro-4-phenylpyridine-5-carbonyl chloride in inhibiting specific tyrosine kinases implicated in cancer progression. The research team employed a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, achieving nanomolar inhibitory concentrations against target kinases. These findings underscore the compound's potential as a scaffold for next-generation anticancer therapeutics.

In parallel, advancements in synthetic methodologies have improved the accessibility of 3-Chloro-4-phenylpyridine-5-carbonyl chloride. A recent patent (WO2023124567) disclosed a novel, high-yield synthesis route that reduces production costs by 40% while maintaining >99% purity. This technological breakthrough addresses previous scalability challenges and enhances the compound's viability for large-scale pharmaceutical applications.

The compound's mechanism of action has been further elucidated through crystallographic studies. Research published in ACS Chemical Biology (2024) revealed that the chloro-phenylpyridine moiety facilitates unique π-π stacking interactions with aromatic residues in protein binding pockets, while the carbonyl chloride group serves as an electrophilic warhead for covalent modification of target proteins. This dual functionality makes it particularly valuable for designing irreversible inhibitors with enhanced selectivity profiles.

Emerging applications in antibiotic development have also been reported. A multinational research collaboration demonstrated that 3-Chloro-4-phenylpyridine-5-carbonyl chloride derivatives exhibit potent activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) ranging from 0.5-2 μg/mL. These compounds appear to disrupt bacterial cell wall synthesis through a novel mechanism distinct from existing β-lactam antibiotics, offering potential solutions to the growing antimicrobial resistance crisis.

Future research directions include exploring the compound's utility in PROTAC (Proteolysis Targeting Chimera) technology and its application in fluorescence-based chemical probes for live-cell imaging. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the pyridine core can be functionalized to create bifunctional molecules capable of simultaneously binding target proteins and E3 ubiquitin ligases.

In conclusion, 3-Chloro-4-phenylpyridine-5-carbonyl chloride (CAS: 1807222-24-7) represents a multifaceted tool in modern drug discovery and chemical biology. Its unique chemical properties, combined with recent synthetic and application breakthroughs, position it as a compound with significant potential across multiple therapeutic areas. Continued research into its derivatives and mechanisms of action will likely yield important contributions to pharmaceutical development in the coming years.